Cas no 161728-47-8 (6-Butoxy-2,4-diiodo-3H-xanthen-3-one)

• Product Name: 6-Butoxy-2,4-diiodo-3H-xanthen-3-one
• CAS No: 161728-47-8
• MF: C₁₇H₁₄I₂O₃
• MW: 520.100209712982
• CID: 173044
• PubChem ID: 20641109
• Update Time: 2025-04-19

6-Butoxy-2,4-diiodo-3H-xanthen-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthen-3-one,6-butoxy-2,4-diiodo-
• 6-(N-BUTOXY)-2,4-DIIODO-3-FLUORONE
• DIBF
• H-NU 470
• 2,4-Diiodo-6-butoxy-3H-xanthen-3-one
• SCHEMBL6263008
• 6-BUTOXY-2,4-DIIODO-3H-XANTHEN-3-ONE
• 6-butoxy-2,4-diiodoxanthen-3-one
• 161728-47-8
• 6-Butoxy-2,4-diiodo-3H-xanthen-3-one

• Inchi： 1S/C17H14I2O3/c1-2-3-6-21-12-5-4-10-7-11-8-13(18)16(20)15(19)17(11)22-14(10)9-12/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： NWJGNGXQBFMZLI-UHFFFAOYSA-N
• SMILES： IC1C(C(=CC2C=1OC1C=C(C=CC=1C=2)OCCCC)I)=O

Computed Properties

• Exact Mass: 519.90300
• Monoisotopic Mass: 519.903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 4.6

Experimental Properties

• PSA: 39.44000
• LogP: 5.28590